N-(2,5-dimethoxyphenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3O3S/c1-14-6-5-7-18(15(14)2)24-11-10-22-21(24)28-13-20(25)23-17-12-16(26-3)8-9-19(17)27-4/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: OURDVDCUWFWHBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C=CN=C2SCC(=O)NC3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as 'DMIS' and is a derivative of the imidazole family.

Mechanism of Action

DMIS exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins involved in cellular signaling pathways. Specifically, DMIS has been shown to inhibit the activity of the protein kinase C (PKC) family of enzymes, which play a key role in cell growth and differentiation.
Biochemical and Physiological Effects:
DMIS has been shown to have a number of biochemical and physiological effects in vitro. These include inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammation. DMIS has also been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using DMIS in laboratory experiments is its high potency and selectivity for PKC enzymes. This makes it a useful tool for studying the role of PKC in cellular signaling pathways. However, one limitation of using DMIS is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving DMIS. One area of interest is the development of novel analogs of DMIS that may have improved pharmacological properties. Another area of interest is the use of DMIS in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further research is needed to fully elucidate the mechanism of action of DMIS and its potential applications in a variety of disease states.

Synthesis Methods

DMIS can be synthesized through a multi-step process involving the reaction of 2,5-dimethoxybenzaldehyde with 2,3-dimethylphenyl hydrazine to form the intermediate compound 2,5-dimethoxyphenylhydrazone. This compound is then reacted with 2-bromoacetamide to yield the final product, DMIS.

Scientific Research Applications

DMIS has been extensively studied for its potential applications in medical research. One of its primary uses is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells in vitro. DMIS has also been studied for its potential use as an anti-inflammatory and analgesic agent.